Cas no 116319-08-5 (5-Pyrimidinol,4-methyl-, 1-oxide)

5-Pyrimidinol,4-methyl-, 1-oxide structure
116319-08-5 structure
Product Name:5-Pyrimidinol,4-methyl-, 1-oxide
CAS No:116319-08-5
MF:H3O4P
MW:97.9951813220978
CID:131182
PubChem ID:22486802
Update Time:2025-04-19

5-Pyrimidinol,4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinol,4-methyl-, 1-oxide
    • 4-Methyl-5-pyrimidinol 1-oxide
    • 5-Pyrimidinol, 4-methyl-, 1-oxide (9CI)
    • 124046-04-4
    • AVOCADAMIDOPROPALKONIUM CHLORIDE
    • 116319-08-5
    • 149059-06-3
    • hydron;phosphate
    • HYDROXY-DIOXIDO-OXO-PHOSPHORANE
    • Concise etchant
    • Inchi: 1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
    • InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-N
    • SMILES: P(=O)([O-])([O-])[O-].[H+].[H+].[H+]

Computed Properties

  • Exact Mass: 126.04298
  • Monoisotopic Mass: 97.97689557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 36.8
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 60.06
  • LogP: -2.150
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